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Compound of Interest |

1,3-Dichloro-5-
Compound Name:
(sulfinylamino)benzene

CAS No.: 21250-21-5

Cat. No.: B1618614
\ J
Introduction

1,3-Dichloro-5-(sulfinylamino)benzene is an aromatic organic compound featuring a
benzene ring substituted with two chlorine atoms and a sulfinylamino group. This unique
combination of functional groups imparts specific chemical properties that make it a molecule of
interest in synthetic chemistry and potentially in the development of novel therapeutic agents.
The dichloro substitution pattern influences the electron density of the aromatic ring, while the
reactive sulfinylamino moiety serves as a versatile handle for further chemical transformations.
This guide provides a detailed exploration of its molecular characteristics, synthesis, and
potential applications, offering a valuable resource for researchers in organic synthesis and
drug discovery.

Molecular Profile and Physicochemical Properties

The fundamental characteristics of 1,3-Dichloro-5-(sulfinylamino)benzene are crucial for its
handling, characterization, and application in experimental settings.

Chemical Formula and Molecular Weight

e Chemical Formula: CeH3sCIl2NSO

e Molecular Weight: 211.06 g/mol
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Structural Representation

The structure consists of a benzene ring with chlorine atoms at positions 1 and 3, and a
sulfinylamino (-NSO) group at position 5.

Caption: 2D structure of 1,3-Dichloro-5-(sulfinylamino)benzene.

Physicochemical Data Summary

While specific experimental data for 1,3-Dichloro-5-(sulfinylamino)benzene is not readily
available, properties can be inferred from analogous compounds such as 3,5-dichloroaniline
and N-sulfinylaniline.

Property Predicted Value Notes

] ] ) - Based on related chlorinated
) Likely a solid or high-boiling ] )
Physical State iquid and sulfinylated aromatic
iqui
q compounds.

The precursor, 3,5-
Melting Point >50°C dichloroaniline, has a melting
point of 51-53 °C.[1]

The precursor, 3,5-
Boiling Point >200°C dichloroaniline, has a boiling
point of 260 °C.[1]

Soluble in organic solvents ] ] ]
N i Typical for chlorinated aromatic
Solubility (e.g., ether, dichloromethane),
; ) compounds.[2][3]
insoluble in water.

Synthesis and Reaction Mechanisms

The synthesis of 1,3-Dichloro-5-(sulfinylamino)benzene is most practicably achieved through
the reaction of its corresponding aniline precursor with thionyl chloride. This is a standard
method for the preparation of N-sulfinylamines.[4]

Recommended Synthetic Protocol
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The proposed synthesis starts from the commercially available 3,5-dichloroaniline.
Reaction:

3,5-dichloroaniline + Thionyl chloride - 1,3-Dichloro-5-(sulfinylamino)benzene + 2 HCI
Step-by-Step Methodology:

» Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a reflux condenser connected to a gas trap (to neutralize HCI), dissolve
3,5-dichloroaniline (1 equivalent) in a dry, inert solvent such as toluene or dichloromethane.

o Reagent Addition: Cool the solution in an ice bath. Slowly add thionyl chloride (SOClz, 1.1
equivalents) dropwise from the dropping funnel. The reaction is exothermic and will generate
hydrogen chloride gas.

o Reaction Progression: After the addition is complete, remove the ice bath and allow the
mixture to warm to room temperature. Stir for several hours or until the reaction is complete
(monitor by TLC or GC). Gentle heating may be required to drive the reaction to completion.

o Work-up: Once the reaction is complete, remove the solvent under reduced pressure using a
rotary evaporator.

 Purification: The crude product can be purified by vacuum distillation or recrystallization from
a suitable solvent (e.g., hexane) to yield pure 1,3-Dichloro-5-(sulfinylamino)benzene.

Causality of Experimental Choices:

» Anhydrous Conditions: The use of a dry solvent and apparatus is critical as thionyl chloride
reacts violently with water.

« Inert Solvent: Toluene or dichloromethane are used as they are unreactive towards the
reagents and can be easily removed.

e Slow Addition and Cooling: This is to control the exothermic nature of the reaction and
prevent side reactions.

o Gas Trap: Necessary to neutralize the toxic HCI gas produced during the reaction.
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Synthesis Workflow Diagram

Synthesis of 1,3-Dichloro-5-(sulfinylamino)benzene
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Caption: Workflow for the synthesis of 1,3-Dichloro-5-(sulfinylamino)benzene.

Potential Applications in Research and Drug
Development

While specific applications of 1,3-Dichloro-5-(sulfinylamino)benzene are not extensively
documented, its structural motifs are present in molecules with known biological activity.

Intermediate in Organic Synthesis

The sulfinylamino group is a versatile functional group that can participate in various chemical
reactions, including:

o Diels-Alder Reactions: N-sulfinylamines can act as dienophiles in cycloaddition reactions to
form heterocyclic compounds.

e Nucleophilic Addition: The S=0O bond can be attacked by nucleophiles, leading to a range of
sulfur-nitrogen containing compounds.
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These reactions make it a useful intermediate for the synthesis of more complex molecules
with potential applications in materials science and medicinal chemistry.

Precursor for Biologically Active Molecules

The dichloroaniline and sulfonamide moieties are found in numerous pharmacologically active
compounds.

o Sulfonamide Derivatives: The sulfinylamino group can be oxidized to a sulfonamide, a key
functional group in many antibacterial, diuretic, and anticancer drugs.[5][6]

e Fungicides: The 3,5-dichloroaniline core is a precursor to fungicides such as vinclozolin.[1][7]

The presence of the dichloro substitution pattern can enhance the lipophilicity of a molecule,
potentially improving its membrane permeability and metabolic stability, which are desirable
properties in drug candidates.

Safety, Handling, and Storage

As a chlorinated aromatic compound containing a reactive sulfur-nitrogen group, 1,3-Dichloro-
5-(sulfinylamino)benzene should be handled with care.

e Handling: Use in a well-ventilated fume hood. Wear appropriate personal protective
equipment (PPE), including safety goggles, gloves, and a lab coat. Avoid inhalation of vapors
and contact with skin and eyes.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong acids, bases, and oxidizing agents.

» Toxicity: While specific toxicity data is unavailable, related compounds like 3,5-dichloroaniline
are toxic and harmful if swallowed or in contact with skin.[3] It is prudent to treat 1,3-
Dichloro-5-(sulfinylamino)benzene with similar precautions.

Conclusion

1,3-Dichloro-5-(sulfinylamino)benzene is a specialty chemical with potential as a versatile
building block in organic synthesis. Its synthesis from readily available starting materials is
straightforward, and its reactive functional groups offer numerous possibilities for the creation
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of novel compounds. For researchers in drug development, the combination of the
dichloroaromatic core and the sulfinylamino group presents an interesting scaffold for the
design of new therapeutic agents. Further investigation into the reactivity and biological activity
of this compound and its derivatives is warranted.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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